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Compound of Interest

Compound Name: Ethyl 2-chlorohexanoate

Cat. No.: B15177528

Essential Safety and Handling Guide for Ethyl 2-
chlorohexanoate

Disclaimer: A specific Safety Data Sheet (SDS) for Ethyl 2-chlorohexanoate (CAS 85153-52-
2) is not publicly available. The following guidance is based on safety data for structurally
similar chlorinated esters. Researchers should handle this chemical with caution and adhere to
the most stringent safety protocols applicable to this class of compounds.

This guide provides immediate, essential safety and logistical information for handling Ethyl 2-
chlorohexanoate in a laboratory setting. The operational and disposal plans are designed to
provide clear, procedural guidance for researchers, scientists, and drug development
professionals.

Quantitative Data

Specific quantitative data for Ethyl 2-chlorohexanoate is not available. The table below
presents data from a closely related and representative compound, Ethyl 2-chloroacetoacetate,
to provide an indication of the physical properties that can be expected.
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Property Value (for Ethyl 2-chloroacetoacetate)
Flash Point 87 °C (188.6 °F)[1]

Autoignition Temperature 220 °C (428 °F)[1]

Molecular Formula C8H15CIO2

CAS Number 85153-52-2

Operational Plan: Handling Ethyl 2-chlorohexanoate

Objective: To ensure the safe handling of Ethyl 2-chlorohexanoate by minimizing exposure
and mitigating risks.

Engineering Controls and Personal Protective
Equipment (PPE)

o Ventilation: All work with Ethyl 2-chlorohexanoate must be conducted in a certified
chemical fume hood to minimize inhalation exposure.[1][2]

Eye and Face Protection: Chemical splash goggles and a face shield are mandatory to
protect against splashes.[3]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene). Inspect gloves
for any signs of degradation or puncture before use.

Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are
required. For larger quantities or tasks with a higher risk of splashing, a chemical-resistant
apron is recommended.[4]

Respiratory Protection: If there is a risk of exposure outside of a fume hood, a NIOSH-
approved respirator with an organic vapor cartridge is necessary.[1]

Safety Equipment: An eyewash station and safety shower must be immediately accessible in
the work area.[1]

Chemical Handling and Storage
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e Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open
flames.[4][5] Keep the container tightly closed.[4][5] Store away from incompatible materials
such as strong oxidizing agents, acids, and bases.[2]

» Dispensing: Ground and bond containers when transferring material to prevent static
discharge.[1][4] Use only non-sparking tools.[3][4]

e Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling
the chemical.[3]

Spill Response

e Minor Spills (in a fume hood):
o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand,
or a chemical absorbent pad.[1]

o Collect the absorbed material into a labeled, sealed container for hazardous waste
disposal.

o Clean the spill area with a suitable solvent, followed by soap and water.
e Major Spills (outside a fume hood):

o Evacuate the laboratory immediately and alert others.

[e]

Close the laboratory doors and prevent unauthorized entry.

o

Contact your institution's emergency response team.

[¢]

Provide details of the spilled chemical.

Disposal Plan: Ethyl 2-chlorohexanoate
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Objective: To ensure the safe and environmentally responsible disposal of Ethyl 2-
chlorohexanoate and associated contaminated materials.

Waste Segregation and Collection

o Chemical Waste: All unused Ethyl 2-chlorohexanoate and solutions containing it must be
collected in a designated, labeled, and sealed hazardous waste container. Do not mix with
other waste streams unless compatibility is confirmed.

o Contaminated Materials: All materials that have come into contact with Ethyl 2-
chlorohexanoate, including gloves, absorbent pads, and disposable labware, must be
considered hazardous waste. Place these items in a separate, clearly labeled, and sealed
container.

o Empty Containers: Empty containers that held Ethyl 2-chlorohexanoate should be triple-
rinsed with a suitable solvent. The rinsate must be collected as hazardous waste. The rinsed
container can then be disposed of according to institutional guidelines.

Labeling and Storage of Waste

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "Ethyl 2-chlorohexanoate," and the associated hazards (e.g., Flammable,
Corrosive).

o Storage: Store waste containers in a designated satellite accumulation area that is secure
and away from general laboratory traffic. Ensure containers are kept closed except when
adding waste.

Final Disposal

» Professional Disposal: The disposal of Ethyl 2-chlorohexanoate must be handled by a
licensed hazardous waste disposal company.[2][4] Follow all local, state, and federal
regulations for the disposal of chlorinated organic compounds.[6]

o Prohibited Disposal: Do not dispose of Ethyl 2-chlorohexanoate down the drain or in
general trash.[7]
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Caption: Workflow for safe handling and disposal of Ethyl 2-chlorohexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Ethyl 2-
chlorohexanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15177528#personal-protective-equipment-for-
handling-ethyl-2-chlorohexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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